Cas no 1396756-92-5 (2-Amino-5,5,5-trifluoropentanamide)

• Product Name: 2-Amino-5,5,5-trifluoropentanamide
• CAS No: 1396756-92-5
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• CID: 5695354
• PubChem ID: 53413899
• Update Time: 2025-06-22

2-Amino-5,5,5-trifluoropentanamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1876375
• FT-0772275
• 1396756-92-5
• AKOS014322480
• JNHJLLWYQJNHIR-UHFFFAOYSA-O
• 2-amino-5,5,5-trifluoropentanamide
• EN300-1298772
• Pentanamide, 2-amino-5,5,5-trifluoro-
• 2-Amino-5,5,5-trifluoropentanamide

• Inchi： 1S/C5H9F3N2O/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H2,10,11)
• InChI Key： JNHJLLWYQJNHIR-UHFFFAOYSA-N
• SMILES： FC(CCC(C(N)=O)N)(F)F

Computed Properties

• Exact Mass: 170.06669740g/mol
• Monoisotopic Mass: 170.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 232.9±40.0 °C(Predicted)
• pka: 15.78±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-5,5,5-trifluoropentanamide

2-Amino-5,5,5-Trifluoropentanamide: A Comprehensive Overview

2-Amino-5,5,5-trifluoropentanamide, identified by the CAS registry number 1396756-92-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH2) attached to a pentanamide backbone with three fluorine atoms substituted at the fifth carbon atom. The presence of fluorine atoms imparts distinct electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 2-Amino-5,5,5-trifluoropentanamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for its production. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the process. These innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste and energy consumption.

In terms of applications, 2-Amino-5,5,5-trifluoropentanamide has found utility in several areas. One notable application is in the field of drug discovery, where its unique structure allows it to serve as a building block for bioactive compounds. Studies have shown that this compound exhibits potential as an intermediate in the synthesis of peptide-based drugs due to its ability to form stable amide bonds with other amino acids. Additionally, its fluorinated nature confers resistance to enzymatic degradation, making it a promising candidate for long-lasting therapeutic agents.

Another area where 2-Amino-5,5,5-trifluoropentanamide has shown promise is in materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the development of advanced coatings and sensors. Recent research has focused on exploiting its electronic properties for use in organic electronics and optoelectronic devices. For example, studies have demonstrated that thin films of this compound exhibit desirable charge transport characteristics, making them suitable for applications such as field-effect transistors and light-emitting diodes.

The physical properties of 2-Amino-5,5,5-trifluoropentanamide are also worth noting. Its melting point is relatively high due to strong intermolecular hydrogen bonding between the amide groups. This property makes it suitable for applications requiring thermal stability. Furthermore, its solubility in common organic solvents facilitates its use in solution-based chemical processes.

In recent years, there has been growing interest in understanding the environmental impact of fluorinated compounds like 2-Amino-5,5,5-trifluoropentanamide. While fluorinated compounds are generally considered stable and persistent in the environment due to their strong carbon-fluorine bonds, studies have shown that under certain conditions (e.g., UV irradiation or enzymatic degradation), these compounds can undergo transformation into less harmful byproducts. This knowledge is crucial for assessing their long-term environmental safety and guiding sustainable practices in their production and use.

In conclusion, 2-Amino-5,5,5-trifluoropentanamide, with its unique structure and versatile properties, continues to be a focal point for research and development across multiple disciplines. Its potential applications span drug discovery, materials science, and beyond. As our understanding of this compound deepens through ongoing research efforts—especially those leveraging cutting-edge synthetic techniques and analytical tools—its role in advancing technological innovations is expected to grow significantly.